Cas no 1213690-66-4 ((S)-1-(4-Chloro-3-fluorophenyl)propan-1-amine)

• Product Name: (S)-1-(4-Chloro-3-fluorophenyl)propan-1-amine
• CAS No: 1213690-66-4
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• CID: 5018402
• Update Time: 2025-07-30

(S)-1-(4-Chloro-3-fluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-Chloro-3-fluorophenyl)propan-1-amine

• Inchi： 1S/C9H11ClFN/c1-2-9(12)6-3-4-7(10)8(11)5-6/h3-5,9H,2,12H2,1H3/t9-/m0/s1
• InChI Key： QNQUBGPYUVRMSB-VIFPVBQESA-N
• SMILES： ClC1C=CC(=CC=1F)[C@H](CC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 2.4
• Topological Polar Surface Area: 26